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Compound of Interest

Compound Name: (R)-SL18

Cat. No.: B15604897 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

effective handling of novel compounds like (R)-SL18 is paramount. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans

to foster a secure laboratory environment. (R)-SL18 is a first-in-class, selective Annexin A3

(ANXA3) degrader, categorizing it as a Proteolysis Targeting Chimera (PROTAC).[1] PROTACs

are complex molecules designed to co-opt the cell's natural protein disposal system to

eliminate specific target proteins.[2] Due to this targeted biological activity, (R)-SL18 should be

handled as a potentially hazardous compound, and appropriate safety precautions must be

observed.

Physicochemical Properties of (R)-SL18
A summary of the known physicochemical properties of (R)-SL18 is provided below. This

information is critical for proper handling, storage, and preparation of solutions.

Property Value

Molecular Formula C₂₆H₂₁ClN₆O₅S₂

Appearance Solid Powder

Storage (Solid) -20°C for 12 months, 4°C for 6 months

Storage (in Solvent) -80°C for 6 months, -20°C for 6 months

Solubility 10 mM in DMSO
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Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial to minimize exposure and ensure

safety when handling (R)-SL18. The following table summarizes the recommended PPE. As a

general principle for handling potent or cytotoxic compounds, engineering controls such as

fume hoods or ventilated enclosures should be used as the primary means of exposure control,

with PPE serving as a critical secondary barrier.
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PPE Category Item
Specifications and
Recommendations

Hand Protection Gloves

Disposable nitrile gloves are

the minimum requirement. For

tasks with a higher risk of

splashes or direct contact,

consider double-gloving or

using thicker, chemical-

resistant gloves. Always

inspect gloves for tears before

use and change them

immediately if contaminated.

Eye and Face Protection Safety Glasses/Goggles

ANSI Z87.1-compliant safety

glasses with side shields are

mandatory. In situations with a

splash hazard, such as when

preparing solutions, chemical

splash goggles should be

worn.

Eye and Face Protection Face Shield

A face shield should be used in

conjunction with safety glasses

or goggles when there is a

significant risk of splashes of

corrosive or hazardous liquids.

Body Protection Laboratory Coat

A buttoned lab coat should be

worn to protect skin and

clothing. For procedures with a

higher risk of contamination, a

disposable gown made of a

low-permeability fabric is

recommended.[3]

Respiratory Protection Respirator When handling the solid

compound outside of a

ventilated enclosure, a NIOSH-

approved respirator (e.g., N95
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or higher) should be worn to

prevent inhalation of powder.

The need for respiratory

protection when handling

solutions should be

determined by a risk

assessment.[4]

Operational Plan: Handling and Experimental
Workflow
Adherence to a strict operational plan is essential for the safe handling of (R)-SL18. The

following workflow outlines the key steps for a typical laboratory experiment involving this

compound.
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Click to download full resolution via product page

Caption: Experimental workflow for handling (R)-SL18 from preparation to disposal.
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Disposal Plan
Proper disposal of (R)-SL18 and all contaminated materials is critical to prevent environmental

contamination and accidental exposure.

Solid Waste:

All disposable items that have come into contact with (R)-SL18, such as gloves, pipette tips,

and empty vials, should be considered contaminated.

Collect all solid waste in a dedicated, clearly labeled hazardous waste container. The

container should be sealed when not in use.

Liquid Waste:

Aqueous solutions containing (R)-SL18 should be collected in a labeled hazardous waste

container. Do not dispose of solutions down the drain.[5][6]

Unused stock solutions in DMSO should also be collected for hazardous waste disposal.

Ensure that waste containers are compatible with the solvents being used. For instance,

acids and bases should not be stored in metal containers.[7]

All waste must be disposed of in accordance with local, state, and federal regulations. Consult

with your institution's Environmental Health and Safety (EHS) department for specific guidance

on hazardous waste disposal procedures.[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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